Tetrabromoindigo

• CAS No.: 2475-31-2
• Product Name: Tetrabromoindigo
• Molecular Formula: C16H6Br4N2O2
• Molecular Weight: 577.8 g/mol
• IUPAC Name: 5,7-dibromo-2-(5,7-dibromo-3-hydroxy-1H-indol-2-yl)indol-3-one
• Standard InChI: InChI=1S/C16H6Br4N2O2/c17-5-1-7-11(9(19)3-5)21-13(15(7)23)14-16(24)8-2-6(18)4-10(20)12(8)22-14/h1-4,21,23H
• Standard InChIKey: PTWYQANXSNMUTI-YPKPFQOOSA-N
• Isomeric SMILES: C1=C(C=C(C2=C1C(=O)/C(=C/3\C(=O)C4=C(N3)C(=CC(=C4)Br)Br)/N2)Br)Br
• SMILES: C1=C(C=C(C2=C1C(=C(N2)C3=NC4=C(C3=O)C=C(C=C4Br)Br)O)Br)Br
• Canonical SMILES: C1=C(C=C(C2=C1C(=O)C(=C3C(=O)C4=C(N3)C(=CC(=C4)Br)Br)N2)Br)Br
• Appearance: Solid powder
• Description: Tetrabromoindigo is a biochemical.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Tetrabromoindigo; NSC 400980; NSC-400980; NSC400980
• Vapor Pressure: 8.00e-12 mmHg
• Reference: 1: Parette R, McCrindle R, McMahon KS, Pena-Abaurrea M, Reiner E, Chittim B, Riddell N, Voss G, Dorman FL, Pearson WN. Halogenated indigo dyes: a likely source of 1,3,6,8-tetrabromocarbazole and some other halogenated carbazoles in the environment. Chemosphere. 2015 May;127:18-26. doi: 10.1016/j.chemosphere.2015.01.001. Epub 2015 Jan 29. Review. PubMed PMID: 25638463.; 2: Kohno Y, Kitamura S, Yamada T, Sugihara K, Ohta S. Production of superoxide radical in reductive metabolism of a synthetic food-coloring agent, indigocarmine, and related compounds. Life Sci. 2005 Jun 24;77(6):601-14. Epub 2005 Feb 25. PubMed PMID: 15921992.
• PubChem Compound: 17188
• Last Modified: Nov 11 2021